Cas no 74148-51-9 (Picras-3-en-16-one,11,20-epoxy-1,2,11,12-tetrahydroxy-15-(2-methyl-1-oxobutoxy)-, (1b,2a,11b,12a,15b)-)

Picras-3-en-16-one,11,20-epoxy-1,2,11,12-tetrahydroxy-15-(2-methyl-1-oxobutoxy)-, (1b,2a,11b,12a,15b)- structure
74148-51-9 structure
Product name:Picras-3-en-16-one,11,20-epoxy-1,2,11,12-tetrahydroxy-15-(2-methyl-1-oxobutoxy)-, (1b,2a,11b,12a,15b)-
CAS No:74148-51-9
MF:C25H36O9
MW:480.54794
CID:577503

Picras-3-en-16-one,11,20-epoxy-1,2,11,12-tetrahydroxy-15-(2-methyl-1-oxobutoxy)-, (1b,2a,11b,12a,15b)- Chemical and Physical Properties

Names and Identifiers

    • Picras-3-en-16-one,11,20-epoxy-1,2,11,12-tetrahydroxy-15-(2-methyl-1-oxobutoxy)-, (1b,2a,11b,12a,15b)-
    • Excelsin【terpen】
    • Excelsin
    • Excelsin (Ailanthus)
    • Inchi: InChI=1S/C25H36O9/c1-6-10(2)20(29)34-17-16-12(4)18(27)25(31)22-23(5)13(11(3)7-14(26)19(23)28)8-15(33-21(17)30)24(16,22)9-32-25/h7,10,12-19,22,26-28,31H,6,8-9H2,1-5H3
    • InChI Key: OQQPVKBRTSQMEC-UHFFFAOYSA-N
    • SMILES: CCC(C)C(=O)OC1C2C(C)C(O)C3(O)OCC22C3C3(C)C(O)C(O)C=C(C)C3CC2OC1=O |t:27|

Computed Properties

  • Exact Mass: 480.236
  • Monoisotopic Mass: 480.236
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 4
  • Complexity: 933
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 12
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 143A^2

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